Cas no 833488-70-3 (Propanoic acid, 2-oxo-, (4-fluorophenyl)methyl ester)

• Product name: Propanoic acid, 2-oxo-, (4-fluorophenyl)methyl ester
• CAS No: 833488-70-3
• MF: C₁₀H₉O₃F
• MW: 196.17506
• CID: 672114
• PubChem ID: 12166644

Propanoic acid, 2-oxo-, (4-fluorophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-oxo-, (4-fluorophenyl)methyl ester
• (4-fluorophenyl)methyl 2-oxopropanoate
• 833488-70-3
• DTXSID90479029

• Inchi： InChI=1S/C10H9FO3/c1-7(12)10(13)14-6-8-2-4-9(11)5-3-8/h2-5H,6H2,1H3
• InChI Key： XERKJXWFGDTNGG-UHFFFAOYSA-N
• SMILES： CC(=O)C(=O)OCC1=CC=C(C=C1)F

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 1.6